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Catalytic Production of cis-Pinane: Experimental Data

Catalyst System Conversion (%)
Selectivity to cis-
pinane (%)

Key Reaction Conditions

Ru/Al₂O₃ [1] ~100 99 - 100 Room temperature, 400 Psi H₂

pressure, solvent-free

Ru/C [1] ~100 99 Requires sonication pre-
treatment; inactive without it

Ni-B/Mesoporous
C₃N₄ [2]

98.9 99.9 Not specified in detail; optimized
conditions

Recyclability (Ru/C)
[1]

Maintained over 7
cycles

Maintained over 7
cycles

Same conditions as above

Recyclability
(Ru/Al₂O₃) [1]

Effective for one
cycle only

Effective for one
cycle only

Same conditions as above
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The following methodologies are adapted from the research articles to provide a general protocol for

synthesizing cis-pinane, which is a prerequisite for its analysis.

General Workflow for Catalytic Hydrogenation of α-Pinene [1] [2]: The core process involves

placing α-pinene and a catalyst (like Ru/C or Ni-B/Mesoporous C₃N₄) into a high-pressure reactor.

The reactor is purged and pressurized with hydrogen gas (H₂), then the reaction proceeds under

controlled temperature and pressure. Once complete, the reaction mixture is analyzed, typically by Gas

Chromatography (GC), to determine conversion and selectivity.

Specific Method for Ru/Al₂O₃ Catalyst [1]: In this study, researchers achieved high conversion and

selectivity under mild conditions. The reaction was conducted at room temperature with a hydrogen

pressure of 400 Psi (approximately 27.2 bar), and no solvent was used, making it a solvent-free

process.

Specific Method for Ni-B/Mesoporous C₃N₄ Catalyst [2]: This work developed a high-performance,

non-precious metal catalyst. The Ni-B alloy was loaded onto a mesoporous graphitic carbon nitride

(MCN) carrier, which was synthesized from urea. The resulting catalyst provided excellent conversion

and selectivity for the hydrogenation reaction [2].

Analysis and Quantification [1]: In these studies, the reaction products were analyzed using Gas

Chromatography (GC). Conversion of α-pinene and selectivity towards the main product, cis-pinane,

were calculated based on the chromatographic data.

To help visualize the overall process from raw material to analytical quantification, the following diagram

outlines the key stages.
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Click to download full resolution via product page

This diagram illustrates the synthesis and analysis workflow for cis-pinane.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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